Cas no 231297-63-5 (N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 231297-63-5
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 5048510
• PubChem ID: 23003463
• Update Time: 2025-10-24

N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide
• N-methoxy-N,4-dimethylthiadiazole-5-carboxamide
• N-Methoxy-N-methyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C6H9N3O2S/c1-4-5(12-8-7-4)6(10)9(2)11-3/h1-3H3
• InChI Key： MWBYZNWBPLRXHY-UHFFFAOYSA-N
• SMILES： S1C(C(N(C)OC)=O)=C(C)N=N1

Computed Properties

• Exact Mass: 187.04154771g/mol
• Monoisotopic Mass: 187.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide

Introduction to N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide (CAS No: 231297-63-5)

N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide, a compound with the chemical identifier CAS No: 231297-63-5, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide consists of a thiadiazole core substituted with a methoxy group at the N1 position and dimethyl groups at the 4-position of the thiadiazole ring. The carboxamide functional group at the 5-position further enhances its chemical reactivity and biological significance. This unique structural arrangement imparts distinct properties that make it a valuable scaffold for drug discovery and development.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their remarkable pharmacological properties. These compounds have been explored for their potential in treating various diseases, including infectious diseases, inflammatory conditions, and even certain types of cancer. The presence of the methoxy and dimethyl substituents in N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide is particularly noteworthy, as these groups can significantly influence the compound's interactions with biological targets.

One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with disease progression. Studies have shown that thiadiazole derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammation and cell proliferation. For instance, research has demonstrated that certain thiadiazole compounds can inhibit lipoxygenase enzymes, which are key players in the inflammatory response. The specific arrangement of functional groups in N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide may contribute to its unique mechanism of action.

Moreover, the carboxamide group in this compound plays a crucial role in its pharmacological activity. Carboxamides are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and specificity. This property makes N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide a promising candidate for further investigation as a potential drug candidate.

The synthesis of N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thiadiazole core through cyclocondensation reactions. Subsequent steps involve functional group transformations such as methylation and methoxylation to introduce the desired substituents. The final step involves forming the carboxamide group through reaction with an appropriate amine derivative.

In terms of biological evaluation, N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide has been tested in various in vitro and in vivo models to assess its pharmacological properties. Preliminary studies have shown promising results in terms of anti-inflammatory and anti-proliferative activities. These findings have encouraged researchers to explore its potential further in preclinical studies aimed at identifying new therapeutic applications.

The development of novel therapeutic agents requires a thorough understanding of their pharmacokinetic properties. N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide is being investigated for its absorption, distribution, metabolism, excretion (ADME) characteristics to determine its suitability for clinical use. Pharmacokinetic studies help in predicting how the compound will behave within the body and guide dosing regimens to maximize therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have also played a significant role in studying compounds like N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. This information can be used to design modified versions of the compound with enhanced properties. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

The role of thiadiazole derivatives in addressing unmet medical needs cannot be overstated. These compounds offer a rich structural framework that can be modified to develop drugs targeting a wide range of diseases. N-Methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide represents an exciting example of how structural modifications can lead to novel pharmacological entities with potential therapeutic benefits.

In conclusion，N-Methoxy-N、4-Dimethyl、1、2、3-Thiadiazole、5-Carboxamide (CAS No: 231297—63—5) is a compound with significant potential in pharmaceutical research。 Its unique structure，functional groups，and demonstrated biological activities make it a valuable candidate for further exploration。 As research continues，this compound may contribute to the development of new treatments for various diseases，providing hope for improved patient outcomes。